Cas no 923027-92-3 (1,1,1-Tri(propan-2-yl)-N-[tri(propan-2-yl)silyl]silanamine)

• Product Name: 1,1,1-Tri(propan-2-yl)-N-[tri(propan-2-yl)silyl]silanamine
• CAS No: 923027-92-3
• MF: C₁₈H₄₃NSi₂
• MW: 329.711727380753
• MDL: MFCD31716138
• CID: 738571
• PubChem ID: 15339554
• Update Time: 2025-04-19

1,1,1-Tri(propan-2-yl)-N-[tri(propan-2-yl)silyl]silanamine Chemical and Physical Properties

Names and Identifiers

• Silanamine, 1,1,1-tris(1-methylethyl)-N-[tris(1-methylethyl)silyl]-
• 2-[di(propan-2-yl)-[tri(propan-2-yl)silylamino]silyl]propane
• bis(triisopropylsilyl)amine
• bis[tris(propan-2-yl)silyl]amine
• SY246276
• 1,1,1-Tri(propan-2-yl)-N-[tri(propan-2-yl)silyl]silanamine
• YLB02792
• AKOS037647072
• AS-72203
• DTXSID60571726
• MFCD31716138
• A916877
• SCHEMBL148884
• 923027-92-3
• C18H43NSi2
• AC7278

• MDL： MFCD31716138
• Inchi： 1S/C18H43NSi2/c1-13(2)20(14(3)4,15(5)6)19-21(16(7)8,17(9)10)18(11)12/h13-19H,1-12H3
• InChI Key： KEBQKMFRRCSNFD-UHFFFAOYSA-N
• SMILES： [Si](C(C)C)(C(C)C)(C(C)C)N[Si](C(C)C)(C(C)C)C(C)C

Computed Properties

• Exact Mass: 329.29340344g/mol
• Monoisotopic Mass: 329.29340344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12